5-((4-Ethylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-ethylpiperazin-1-yl)-(3-methoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H25N5O2S/c1-4-22-8-10-23(11-9-22)16(14-6-5-7-15(12-14)26-3)17-18(25)24-19(27-17)20-13(2)21-24/h5-7,12,16,25H,4,8-11H2,1-3H3
• InChI Key: LGQWGYQIGWJXSZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC(=CC=C2)OC)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C19H25N5O2S
• Molecular Weight: 387.5 g/mol

Description

The compound “5-((4-Ethylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule that contains several functional groups. It includes a thiazole ring, a triazole ring, a piperazine ring, and a methoxyphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the ethylpiperazine group could be introduced via a reaction with ethylpiperazine. The triazole ring could be formed via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the piperazine and triazole rings would likely result in these parts of the molecule being planar. The methoxyphenyl group would add further complexity to the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the methoxy group could be demethylated, or the piperazine ring could be alkylated. The triazole ring could potentially participate in click chemistry reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar methoxy and piperazine groups could increase its solubility in polar solvents.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

The chemical compound 5-((4-Ethylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol belongs to a class of compounds with diverse applications in scientific research, particularly in the synthesis and biological evaluation of heterocyclic compounds. These compounds are of interest due to their potential pharmacological properties and their role in developing new therapeutic agents. Studies have focused on synthesizing derivatives and evaluating their biological activities, including antimicrobial and analgesic effects, and interactions with various receptors (Bektaş et al., 2007; Łażewska et al., 2019; Betti et al., 2002).

Antimicrobial and Analgesic Properties

The synthesis of triazole and its derivatives, including the specific compound , has been explored for their antimicrobial properties. Researchers have developed novel compounds with significant activities against a variety of microorganisms, underscoring the potential of these compounds in addressing antibiotic resistance and developing new antimicrobial agents. Additionally, some derivatives have been investigated for their analgesic properties, contributing to the search for new pain management solutions (Karczmarzyk & Malinka, 2008; Gleason & Shannon, 1998).

Receptor Interaction Studies

Compounds of this class have also been utilized in receptor interaction studies to understand better the molecular mechanisms underlying their biological activities. This includes exploring their affinity and selectivity for different receptors, such as serotonin and adrenergic receptors, which play crucial roles in various physiological and pathological processes. These studies contribute to the development of targeted therapies for a range of conditions, including mental health disorders and cardiovascular diseases (Kimura et al., 2004; Pytka et al., 2015).

Molecular Docking and Structural Analysis

Recent advances in computational chemistry and molecular modeling have enabled the detailed structural analysis and docking studies of these compounds. Through such studies, researchers can predict the interaction between these molecules and their biological targets, such as enzymes or receptors. This approach facilitates the rational design of compounds with improved efficacy and selectivity, accelerating the drug discovery process (Wu et al., 2021; Wu et al., 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many triazole-containing compounds have been found to have antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Depending on its specific properties and activities, it could potentially be harmful if ingested, inhaled, or if it comes into contact with skin.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, as well as the development of new synthesis methods or the optimization of existing ones.